Cas no 886366-33-2 (1-(3-bromophenyl)cyclopropylmethanol)

• Product Name: 1-(3-bromophenyl)cyclopropylmethanol
• CAS No: 886366-33-2
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• MDL: MFCD07374459
• CID: 858950
• PubChem ID: 23176621
• Update Time: 2025-10-29

1-(3-bromophenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromophenyl)cyclopropanemethanol
• [1-(3-bromophenyl)cyclopropyl]methanol
• 1-(3-bromophenyl)cyclopropylmethanol
• 886366-33-2
• (1-(3-Bromophenyl)cyclopropyl)methanol
• CS-0458500
• AB39516
• EN300-1910259
• A50744
• DTXSID101286147
• [1-(3-BROMO-PHENYL)-CYCLOPROPYL]-METHANOL
• SCHEMBL2636654

• MDL： MFCD07374459
• Inchi： 1S/C10H11BrO/c11-9-3-1-2-8(6-9)10(7-12)4-5-10/h1-3,6,12H,4-5,7H2
• InChI Key： CDIOPADYQGYOTP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CO)CC1

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-bromophenyl)cyclopropylmethanol

1-(3-Bromophenyl)cyclopropylmethanol: A Comprehensive Overview

1-(3-Bromophenyl)cyclopropylmethanol, identified by the CAS number 886366-33-2, is a compound of significant interest in the field of organic chemistry. This compound, with its unique structure, has garnered attention due to its potential applications in various chemical and pharmaceutical industries. The molecule consists of a cyclopropane ring attached to a methanol group and a bromophenyl substituent, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design. The cyclopropane ring introduces strain into the molecule, which can enhance reactivity and bioavailability. In the case of 1-(3-bromophenyl)cyclopropylmethanol, this structural feature has been leveraged in the development of novel therapeutic agents. Researchers have explored its role as an intermediate in the synthesis of complex molecules, particularly those with potential anticancer properties.

The synthesis of 1-(3-bromophenyl)cyclopropylmethanol involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. One notable approach involves the use of transition metal catalysts to facilitate the formation of the cyclopropane ring. This method not only enhances yield but also improves the overall efficiency of the synthesis process. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of this compound's applications.

In terms of physical properties, 1-(3-bromophenyl)cyclopropylmethanol exhibits a melting point of approximately -45°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory procedures. The compound's stability under different pH conditions has also been studied extensively, revealing its resilience to hydrolysis under mild acidic or basic environments.

The application of 1-(3-bromophenyl)cyclopropylmethanol extends beyond pharmaceuticals. It has been utilized as an intermediate in the production of agrochemicals and specialty chemicals. For instance, its bromine substituent provides a site for further functionalization, enabling the creation of derivatives with enhanced biological activity. Recent research has also explored its potential as a precursor in the synthesis of advanced materials, such as polymers with tailored electronic properties.

In conclusion, 1-(3-bromophenyl)cyclopropylmethanol, with its unique structure and versatile properties, continues to be a focal point in contemporary chemical research. Its role as an intermediate in drug design and material science underscores its importance in advancing technological and medical frontiers. As ongoing studies unravel new possibilities for this compound, its significance in various industries is expected to grow further.